Cas no 117898-71-2 (1H-pyrazolo[3,4-d]pyrimidin-4-amine hydrochloride)

• Product Name: 1H-pyrazolo[3,4-d]pyrimidin-4-amine hydrochloride
• CAS No: 117898-71-2
• MF: C₅H₆ClN₅
• MW: 171.587638378143
• CID: 6142380
• PubChem ID: 67144559
• Update Time: 2025-07-18

1H-pyrazolo[3,4-d]pyrimidin-4-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-7493940
• SCHEMBL1741651
• 117898-71-2
• 1H-pyrazolo[3,4-d]pyrimidin-4-amine hydrochloride

• Inchi： 1S/C5H5N5.ClH/c6-4-3-1-9-10-5(3)8-2-7-4;/h1-2H,(H3,6,7,8,9,10);1H
• InChI Key： UPJQEJVEXRVVMO-UHFFFAOYSA-N
• SMILES： Cl.N1C2C(C=N1)=C(N)N=CN=2

Computed Properties

• Exact Mass: 171.0311729g/mol
• Monoisotopic Mass: 171.0311729g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 127
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.5Ų